Cas no 437708-76-4 (Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-)

Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)- structure
437708-76-4 structure
Product Name:Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
CAS No:437708-76-4
MF:C13H13ClN4O2
MW:292.720921278
CID:327147
PubChem ID:10334554
Update Time:2025-04-19

Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)-
    • 4-CHLORO-6-NITRO-2-(PIPERAZIN-1-YL)QUINOLINE
    • 4-chloro-6-nitro-2-piperazin-1-ylquinoline
    • Quinoline,4-chloro-6-nitro-2-(1-piperazinyl)
    • 437708-76-4
    • 4-chloro-6-nitro-2-piperazin-1-yl-quinoline
    • BDBM50110578
    • PD182121
    • DTXSID00438329
    • SCHEMBL6365676
    • CHEMBL423269
    • Inchi: 1S/C13H13ClN4O2/c14-11-8-13(17-5-3-15-4-6-17)16-12-2-1-9(18(19)20)7-10(11)12/h1-2,7-8,15H,3-6H2
    • InChI Key: HADJVDJPSUSVPZ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(C=CC=2N=C(C=1)N1CCNCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 292.07300
  • Monoisotopic Mass: 292.0727034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74Ų

Experimental Properties

  • PSA: 73.98000
  • LogP: 3.12300
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